4-(6-Iodo-1,3-benzothiazol-2-yl)butane nitrile

• Molecular Formula: C11H9IN2S
• Molecular Weight: 328.17 g/mol
• IUPAC Name: 4-(6-iodo-1,3-benzothiazol-2-yl)butanenitrile
• InChI: InChI=1S/C11H9IN2S/c12-8-4-5-9-10(7-8)15-11(14-9)3-1-2-6-13/h4-5,7H,1-3H2
• InChI Key: HRKOZDYVOWYMFE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1I)SC(=N2)CCCC#N

Description

4-(6-Iodo-1,3-benzothiazol-2-yl)butane nitrile is a useful research compound. Its molecular formula is C11H9IN2S and its molecular weight is 328.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1.1 g of 4-(6-amino-1,3-benzothiazol-2-yl)butane nitrile synthesized according to a method described in JP-A 5–194440, 2 mL isoamyl nitrite, 0.96 g of copper (I) iodide and 2 mL diiodomethane were heated in tetrahydrofuran at 80° C. for 1 hour. After the solvent was removed, the residue was purified by NH silica gel column to give 888 mg of the title compound as colorless crystals.